89-32-7

Pyromellitic dianhydride

In Stock

• CAS RN:
• 89-32-7

• Formula:
• C10H2O6
  C6H2(C2O3)2
  C10H2O6

• InChI:
• InChI=1S/C10H2O6/c11-7-3-1-4-6(10(14)16-8(4)12)2-5(3)9(13)15-7/h1-2H

• InChIKey:
• ANSXAPJVJOKRDJ-UHFFFAOYSA-N

• Pyromellitic dianhydride (PMDA) is an acidic anhydride that can be used as a repair agent and as a chain extender in the formation of polyethylene terephthalate (PET) based chain extensions. It is mainly used in the production of thermoplastics and other coating applications.
  
  

Icariin

Usually In Stock

• CAS RN:
• 489-32-7

• Formula:
• C33H40O15

• InChI:
• InChI=1S/C33H40O15/c1-13(2)5-10-17-19(45-33-28(42)26(40)23(37)20(12-34)46-33)11-18(35)21-24(38)31(48-32-27(41)25(39)22(36)14(3)44-32)29(47-30(17)21)15-6-8-16(43-4)9-7-15/h5-9,11,14,20,22-23,25-28,32-37,39-42H,10,12H2,1-4H3/t14-,20+,22-,23+,25+,26-,27+,28+,32-,33+/m0/s1

• InChIKey:
• TZJALUIVHRYQQB-XLRXWWTNSA-N

• Icariin is a member of the class of flavonols that is kaempferol which is substituted at position 8 by a 3-methylbut-2-en-1-yl group and in which the hydroxy groups at positions 3, 4', and 7 have been converted to the corresponding 6-deoxy-alpha-L-mannopyranoside, methyl ether, and beta-D-glucopyranoside, respectively. A phoshphodiesterase-5 inhibitor, it is obtained from several species of plants in the genus Epimedium and is thought to be the main active ingredient of the Chinese herbal medicine Herba Epimedii (yinyanghuo). It has a role as a bone density conservation agent, a phytoestrogen, an EC 3.1.4.35 (3',5'-cyclic-GMP phosphodiesterase) inhibitor and an antioxidant. It is a glycosyloxyflavone and a member of flavonols.
  Icariin has been investigated for the basic science of the Pharmacokinetic Profile of Icariin in Humans.
  Icariin is a natural product found in Ep...

2-(4-Chlorophenoxy)-N-(1,1-dioxo-1lambda~6~-thiolan-3-yl)-N-[(furan-2-yl)methyl]acetamide

Usually In Stock

• CAS RN:
• 5289-32-7

• Formula:
• C17H18ClNO5S

• InChI:
• InChI=1S/C17H18ClNO5S/c18-13-3-5-15(6-4-13)24-11-17(20)19(10-16-2-1-8-23-16)14-7-9-25(21,22)12-14/h1-6,8,14H,7,9-12H2

• InChIKey:
• YMODUISCQRUHRD-UHFFFAOYSA-N

• 2-(4-Chlorophenoxy)-N-(1,1-dioxo-1lambda~6~-thiolan-3-yl)-N-[(furan-2-yl)methyl]acetamide is a useful research compound. Its molecular formula is C17H18ClNO5S and its molecular weight is 383.8 g/mol. The purity is usually 95%.

1,1,1,3,3,3-Hexamethyltrisilane

Usually In Stock

• CAS RN:
• 5089-32-7

• Formula:
• C6H20Si3

• InChI:
• InChI=1S/C6H20Si3/c1-8(2,3)7-9(4,5)6/h7H2,1-6H3

• InChIKey:
• OFFVKJINHUQURH-UHFFFAOYSA-N

• 1,1,1,3,3,3-Hexamethyltrisilane is a useful research compound. Its molecular formula is C6H20Si3 and its molecular weight is 176.48 g/mol. The purity is usually 95%.

1,2-Ethenedithiol, 1,2-diphenyl-

Usually In Stock

• CAS RN:
• 92189-32-7

• Formula:
• C14H12S2

• InChI:
• InChI=1S/C14H12S2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,15-16H

• InChIKey:
• HNQWTAFLMHBOSS-UHFFFAOYSA-N

• 1,2-Ethenedithiol, 1,2-diphenyl- is a useful research compound. Its molecular formula is C14H12S2 and its molecular weight is 244.4 g/mol. The purity is usually 95%.

1H-Indole-3-acetamide, N-3-pyridinyl-

Usually In Stock

• CAS RN:
• 84289-32-7

• Formula:
• C15H13N3O

• InChI:
• InChI=1S/C15H13N3O/c19-15(18-12-4-3-7-16-10-12)8-11-9-17-14-6-2-1-5-13(11)14/h1-7,9-10,17H,8H2,(H,18,19)

• InChIKey:
• UJVXENGXFQGLQP-UHFFFAOYSA-N

• 1H-Indole-3-acetamide, N-3-pyridinyl- is a useful research compound. Its molecular formula is C15H13N3O and its molecular weight is 251.28 g/mol. The purity is usually 95%.

4-Octadecyl-3,6-dioxocyclohexa-1,4-diene-1-sulfonic acid

Usually In Stock

• CAS RN:
• 92589-32-7

• Formula:
• C24H40O5S

• InChI:
• InChI=1S/C24H40O5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-23(26)24(20-22(21)25)30(27,28)29/h19-20H,2-18H2,1H3,(H,27,28,29)

• InChIKey:
• PEUVDZGENYDILP-UHFFFAOYSA-N

• 4-Octadecyl-3,6-dioxocyclohexa-1,4-diene-1-sulfonic acid is a useful research compound. Its molecular formula is C24H40O5S and its molecular weight is 440.6 g/mol. The purity is usually 95%.

2-(Diethylamino)ethenol hydrochloride

Usually In Stock

• CAS RN:
• 13989-32-7

• Formula:
• C6H15NO

• InChI:
• InChI=1S/C6H15NO.ClH/c1-4-7(5-2)8-6-3;/h4-6H2,1-3H3;1H

• InChIKey:
• BDGIOFKLQPUORK-UHFFFAOYSA-N

• 2-(Diethylamino)ethenol hydrochloride is a useful research compound. Its molecular formula is C6H15NO and its molecular weight is 117.19 g/mol. The purity is usually 95%.

Fmoc-pro-onp

In Stock

• CAS RN:
• 71989-32-7

• Formula:
• C26H22N2O6

• InChI:
• InChI=1S/C26H22N2O6/c29-25(34-18-13-11-17(12-14-18)28(31)32)24-10-5-15-27(24)26(30)33-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,11-14,23-24H,5,10,15-16H2/t24-/m0/s1

• InChIKey:
• DPQKQTHUEOUIMN-DEOSSOPVSA-N

• Fmoc-pro-onp, also known as Fmoc-pro-onp, is a useful research compound. Its molecular formula is C26H22N2O6 and its molecular weight is 458.47. The purity is usually 95%.

2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3,4-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 893789-32-7

• Formula:
• C20H18BrN3O4S2

• InChI:
• InChI=1S/C20H18BrN3O4S2/c1-12-3-6-15(9-13(12)2)23-18(25)11-29-20-22-10-17(19(26)24-20)30(27,28)16-7-4-14(21)5-8-16/h3-10H,11H2,1-2H3,(H,23,25)(H,22,24,26)

• InChIKey:
• DEUSVPYTQSGOBO-UHFFFAOYSA-N

• 2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18BrN3O4S2 and its molecular weight is 508.41. The purity is usually 95%.

2-(2-Methoxyphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

In Stock

• CAS RN:
• 898389-32-7

• Formula:
• C15H12N2O2

• InChI:
• InChI=1S/C15H12N2O2/c1-19-13-7-3-2-6-11(13)15-12(10-18)17-9-5-4-8-14(17)16-15/h2-10H,1H3

• InChIKey:
• BNZXWEJQRXRXSZ-UHFFFAOYSA-N

• 2-(2-Methoxyphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.273. The purity is usually 95%.

3-methoxy-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethyl]benzamide

In Stock

• CAS RN:
• 903289-32-7

• Formula:
• C23H24N2O2S

• InChI:
• InChI=1S/C23H24N2O2S/c1-27-20-9-4-8-18(14-20)23(26)24-15-21(22-10-5-13-28-22)25-12-11-17-6-2-3-7-19(17)16-25/h2-10,13-14,21H,11-12,15-16H2,1H3,(H,24,26)

• InChIKey:
• BQEHBUXVVNEIKU-UHFFFAOYSA-N

• 3-methoxy-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C23H24N2O2S and its molecular weight is 392.5 g/mol. The purity is usually 95%.

N-[Cyano(phenyl)methyl]-N-methylacetamide

Usually In Stock

• CAS RN:
• 110989-32-7

• Formula:
• C11H12N2O

• InChI:
• InChI=1S/C11H12N2O/c1-9(14)13(2)11(8-12)10-6-4-3-5-7-10/h3-7,11H,1-2H3

• InChIKey:
• QTUDMOOAHNUYBE-UHFFFAOYSA-N

• N-[Cyano(phenyl)methyl]-N-methylacetamide is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.

N-(2,5-difluorophenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide

In Stock

• CAS RN:
• 851989-32-7

• Formula:
• C16H12F2N2O3

• InChI:
• InChI=1S/C16H12F2N2O3/c17-10-5-6-11(18)12(9-10)19-15(21)7-8-20-13-3-1-2-4-14(13)23-16(20)22/h1-6,9H,7-8H2,(H,19,21)

• InChIKey:
• YLJKIBBONXEOPK-UHFFFAOYSA-N

• N-(2,5-difluorophenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide is a useful research compound. Its molecular formula is C16H12F2N2O3 and its molecular weight is 318.27g/mol. The purity is usually 95%.

4'-Carboethoxy-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-32-7

• Formula:
• C19H20O3

• InChI:
• InChI=1S/C19H20O3/c1-3-22-19(21)17-10-8-16(9-11-17)18(20)13-12-15-7-5-4-6-14(15)2/h4-11H,3,12-13H2,1-2H3

• InChIKey:
• VXVIRVCEMJBLRX-UHFFFAOYSA-N

• 4'-Carboethoxy-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H20O3 and its molecular weight is 296.4 g/mol. The purity is usually 95%.

2-(Chloromethyl)-3-fluoropyridine

In Stock

• CAS RN:
• 149489-32-7

• Formula:
• C6H5ClFN

• InChI:
• InChI=1S/C6H5ClFN/c7-4-6-5(8)2-1-3-9-6/h1-3H,4H2

• InChIKey:
• VACDDNDGSMRWPV-UHFFFAOYSA-N

• 2-(Chloromethyl)-3-fluoropyridine is a useful research compound. Its molecular formula is C6H5ClFN and its molecular weight is 145.56 g/mol. The purity is usually 95%.

Torososide A

In Stock

• CAS RN:
• 165689-32-7

• Formula:
• C38H32O15

• InChI:
• InChI=1S/C38H32O15/c1-12-5-14-23(17(40)7-12)33(45)25-16(30(14)42)9-19(50-3)27(35(25)47)26-20(51-4)10-21(52-38-37(49)36(48)32(44)22(11-39)53-38)28-29(26)31(43)15-6-13(2)8-18(41)24(15)34(28)46/h5-10,22,32,36-41,44,47-49H,11H2,1-4H3/t22-,32-,36+,37-,38-/m1/s1

• Torososide A is a natural product found in Senna sophera with data available.

(5Z)-5-[(3,5-ditert-butyl-4-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one

Usually In Stock

• CAS RN:
• 107889-32-7

• Formula:
• C18H25NO2S

• InChI:
• InChI=1S/C18H25NO2S/c1-17(2,3)12-7-11(9-14-16(21)19-10-22-14)8-13(15(12)20)18(4,5)6/h7-9,20H,10H2,1-6H3,(H,19,21)/b14-9-

• InChIKey:
• BUDGLLLMROWLOB-ZROIWOOFSA-N

• LY 178002 is a phospholipase A2 inhibitor. LY 178002 also inhibits leukotriene B4 production.

(1,3-dioxoisoindol-2-yl) 1-cyanocyclopropane-1-carboxylate

Usually In Stock

• CAS RN:
• 2248289-32-7

• Formula:
• C13H8N2O4

• InChI:
• InChI=1S/C13H8N2O4/c14-7-13(5-6-13)12(18)19-15-10(16)8-3-1-2-4-9(8)11(15)17/h1-4H,5-6H2

• InChIKey:
• ZHLQEQRQKJCQDN-UHFFFAOYSA-N

• (1,3-dioxoisoindol-2-yl) 1-cyanocyclopropane-1-carboxylate is a useful research compound. Its molecular formula is C13H8N2O4 and its molecular weight is 256.21 g/mol. The purity is usually 95%.

3-Bromo-4-(3,4-dichlorophenoxy)benzonitrile

In Stock

• CAS RN:
• 1548389-32-7

• Formula:
• C13H6BrCl2NO

• InChI:
• InChI=1S/C13H6BrCl2NO/c14-10-5-8(7-17)1-4-13(10)18-9-2-3-11(15)12(16)6-9/h1-6H

• InChIKey:
• SSWNKZMRXGPGGI-UHFFFAOYSA-N

• 3-Bromo-4-(3,4-dichlorophenoxy)benzonitrile is a useful research compound. Its molecular formula is C13H6BrCl2NO and its molecular weight is 343 g/mol. The purity is usually 95%.

(+)-(7S)-sydonic acid

• CAS RN:
• 1137089-32-7

• Formula:
• C15H22O4

• InChI:
• InChI=1S/C15H22O4/c1-10(2)5-4-8-15(3,19)12-7-6-11(14(17)18)9-13(12)16/h6-7,9-10,16,19H,4-5,8H2,1-3H3,(H,17,18)/t15-/m0/s1

• InChIKey:
• VZXPWVDKXCYHSI-HNNXBMFYSA-N

• (+)-(7S)-sydonic acid is a sesquiterpenoid that is benzoic acid substituted by a hydroxy group at position 3 and a (2S)-2-hydroxy-6-methylheptan-2-yl group at position 4. It has been isolated from the sea fan derived fungus Aspergillus sydowii. It has a role as an Aspergillus metabolite. It is a sesquiterpenoid, a monohydroxybenzoic acid and an aromatic alcohol.

2-(2-chloroacetamido)-N,N-dimethylpropanamide

In Stock

• CAS RN:
• 1218689-32-7

• Formula:
• C7H13ClN2O2

• InChI:
• InChI=1S/C7H13ClN2O2/c1-5(7(12)10(2)3)9-6(11)4-8/h5H,4H2,1-3H3,(H,9,11)

• InChIKey:
• VENGBMXIDKXRHD-UHFFFAOYSA-N

• 2-(2-chloroacetamido)-N,N-dimethylpropanamide is a useful research compound. Its molecular formula is C7H13ClN2O2 and its molecular weight is 192.64 g/mol. The purity is usually 95%.

N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379989-32-7

• Formula:
• C17H14F3NO5S2

• InChI:
• InChI=1S/C17H14F3NO5S2/c18-17(19,20)26-12-3-5-13(6-4-12)28(23,24)21-9-14(22)16-8-11(10-27-16)15-2-1-7-25-15/h1-8,10,14,21-22H,9H2

• InChIKey:
• MAWAZTBACDODKN-UHFFFAOYSA-N

• N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C17H14F3NO5S2 and its molecular weight is 433.42. The purity is usually 95%.